Cas no 2025652-54-2 ((1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone)

• Product Name: (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone
• CAS No: 2025652-54-2
• MF: C₆H₁₅N₃OS
• MW: 177.26779961586
• CID: 5830840
• PubChem ID: 165943039
• Update Time: 2025-07-09

(1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 2025652-54-2
• EN300-6414120
• (1,4-diazepan-1-yl)(imino)methyl-lambda6-sulfanone
• (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C6H15N3OS/c1-11(7,10)9-5-2-3-8-4-6-9/h7-8H,2-6H2,1H3
• InChI Key： HSHQYNCDSLODPK-UHFFFAOYSA-N
• SMILES： S(C)(=N)(N1CCNCCC1)=O

Computed Properties

• Exact Mass: 177.09358328g/mol
• Monoisotopic Mass: 177.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

Additional information on (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone

Introduction to (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone and Its Significance in Modern Chemical Biology

Compound with the CAS number 2025652-54-2 is a structurally unique molecule that has garnered significant attention in the field of chemical biology. The molecular formula, (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone, encompasses a complex arrangement of functional groups that contribute to its distinctive chemical properties and potential biological activities. This introduction delves into the compound's structure, synthesis, and the latest research findings that highlight its importance in pharmaceutical development and biochemical studies.

The core structure of (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone features a diazepane ring system linked to an imino group and a sulfanone moiety. The diazepane ring, a six-membered heterocycle containing two nitrogen atoms, is known for its stability and versatility in drug design. The presence of the imino group introduces a polar double bond that can participate in hydrogen bonding and other interactions with biological targets. Additionally, the sulfanone group is recognized for its ability to enhance binding affinity and metabolic stability in drug molecules.

The synthesis of (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone involves multi-step organic transformations that require precise control over reaction conditions. Researchers have reported efficient synthetic routes that utilize palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies to construct the desired framework. These synthetic methodologies not only highlight the compound's synthetic accessibility but also demonstrate the versatility of modern organic chemistry techniques in constructing complex heterocyclic systems.

Recent studies have explored the biological potential of (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone by investigating its interactions with various biological targets. The compound has shown promising activity as an inhibitor of certain enzymes implicated in inflammatory pathways. Specifically, preliminary studies indicate that it may modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. This suggests that (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone could serve as a lead compound for developing novel anti-inflammatory therapies.

In addition to its anti-inflammatory potential, (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone has been investigated for its possible role in neuroprotective applications. The diazepane moiety is known to interact with neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA). Research has suggested that compounds with similar structural features may have neuroactive properties that could be beneficial in treating neurological disorders. Further studies are needed to fully elucidate these effects and to explore potential therapeutic applications.

The compound's unique structural features also make it an interesting candidate for studying protein-protein interactions. The imino group and sulfanone moiety can serve as anchors for binding to specific amino acid residues on target proteins. This has led to investigations into its potential as a tool compound for understanding molecular recognition processes in cells. By developing high-resolution structures of (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone complexes with biological targets, researchers can gain insights into how small molecules interact with proteins and how these interactions can be modulated for therapeutic purposes.

Advances in computational chemistry have further enhanced the study of (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone by allowing researchers to predict its binding affinities and pharmacokinetic properties without extensive experimental testing. Molecular docking simulations have been used to model the compound's interactions with various enzymes and receptors, providing valuable insights into its potential biological activities. These computational approaches complement experimental studies by offering rapid screening of multiple compounds and by helping to identify key structural features that contribute to biological activity.

The future prospects for (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. By leveraging modern synthetic methods and advanced biophysical techniques, scientists are poised to uncover new aspects of this compound's biology and to develop novel derivatives with enhanced efficacy and selectivity. As our understanding of chemical biology continues to evolve, compounds like (1,4-Diazepan-1-yl)(imino)methyl-lambda6-sulfanone will undoubtedly play a crucial role in shaping the future of drug discovery and development.